Cas no 1353506-55-4 (4,6-Dichloro-5-nitro-2-[4-(1-piperidinylmethyl)phenyl]pyrimidine)

• Product Name: 4,6-Dichloro-5-nitro-2-[4-(1-piperidinylmethyl)phenyl]pyrimidine
• CAS No: 1353506-55-4
• MF: C₁₆H₁₆Cl₂N₄O₂
• MW: 367.2298412323
• MDL: MFCD21091088
• CID: 4781549
• Update Time: 2025-06-08

4,6-Dichloro-5-nitro-2-[4-(1-piperidinylmethyl)phenyl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-5-nitro-2-[4-(1-piperidinylmethyl)phenyl]pyrimidine
• 4,6-dichloro-5-nitro-2-[4-(piperidin-1-ylmethyl)phenyl]pyrimidine

• MDL： MFCD21091088
• Inchi： 1S/C16H16Cl2N4O2/c17-14-13(22(23)24)15(18)20-16(19-14)12-6-4-11(5-7-12)10-21-8-2-1-3-9-21/h4-7H,1-3,8-10H2
• InChI Key： NZWFUDYFFWQTCN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC(C2C=CC(=CC=2)CN2CCCCC2)=N1)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 366.0650312 g/mol
• Monoisotopic Mass: 366.0650312 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 367.2
• XLogP3: 4.3
• Topological Polar Surface Area: 74.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 4,6-Dichloro-5-nitro-2-[4-(1-piperidinylmethyl)phenyl]pyrimidine

4,6-Dichloro-5-nitro-2-[4-(1-piperidinylmethyl)phenyl]pyrimidine (CAS No. 1353506-55-4): An Overview of Its Structure, Synthesis, and Applications

4,6-Dichloro-5-nitro-2-[4-(1-piperidinylmethyl)phenyl]pyrimidine (CAS No. 1353506-55-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are essential building blocks in various biological processes and have been extensively studied for their potential therapeutic applications.

The molecular structure of 4,6-Dichloro-5-nitro-2-[4-(1-piperidinylmethyl)phenyl]pyrimidine is characterized by a pyrimidine core substituted with dichloro and nitro groups at positions 4 and 6, respectively. Additionally, the compound features a piperidinylmethyl group attached to a phenyl ring at position 2. This unique combination of functional groups imparts specific chemical and biological properties that make it an interesting candidate for various research applications.

In terms of synthesis, 4,6-Dichloro-5-nitro-2-[4-(1-piperidinilnemethyl)phenyl]pyrimidine can be prepared through a multi-step process involving the reaction of 4,6-dichloro-5-nitropyrimidine with 4-(1-piperidinylmethyl)benzene. The synthesis typically involves the formation of the pyrimidine core followed by the introduction of the dichloro and nitro substituents. The final step involves the coupling of the piperidinylmethyl group to the phenyl ring. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.

The biological activity of 4,6-Dichloro-5-nitro-2-[4-(1-piperidinylmethyl)phenyl]pyrimidine has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent antiproliferative effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in DNA replication and repair, leading to cell cycle arrest and apoptosis.

Beyond its antiproliferative properties, 4,6-Dichloro-5-nitro-2-[4-(1-piperidinylmethyl)phenyl]pyrimidine has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its direct biological effects, 4,6-Dichloro-5-nitro-2-[4-(1-piperidinylmethyl)phenyl]pyrimidine has also been explored as a lead compound for drug development. Its structural features make it amenable to further modification and optimization to enhance its pharmacological properties. For example, recent studies have focused on improving its solubility and bioavailability through the introduction of functional groups or prodrug strategies.

The safety profile of 4,6-Dichloro-5-nitro-2-[4-(1-piperidinylmethyl)phenyl]pyrimidine is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits a favorable safety margin when administered at therapeutic doses. However, further investigations are needed to fully understand its long-term safety and potential side effects.

In conclusion, 4,6-Dichloro-5-nitro-2-[4-(1-piperidinylmethyl)phenyl]pyrimidine (CAS No. 1353506-55-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.